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Compound of Interest

Compound Name:
2-(2'-N-Boc-hydrazino)benzoic

acid

Cat. No.: B111981 Get Quote

This technical guide provides a comprehensive overview of 2-(N-tert-

Butoxycarbonylhydrazino)-benzoic acid, a versatile chemical intermediate. The document is

intended for researchers, scientists, and drug development professionals, offering available

data on its properties, a logical synthetic workflow, and its applications in various scientific

fields.

Physicochemical Properties and Identifiers
2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid, also known as 2-(2'-N-Boc-
hydrazino)benzoic acid, is a derivative of benzoic acid featuring a Boc (tert-butyloxycarbonyl)

protecting group on a hydrazine moiety.[1] This structure makes it a valuable building block in

organic synthesis. The key identifying and physical properties are summarized below.
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Property Value Source

CAS Number 155290-47-4 [1][2][3]

Molecular Formula C₁₂H₁₆N₂O₄ [1][2][3]

Molecular Weight 252.27 g/mol [1][2][3]

Appearance Brown solid [1]

Purity ≥ 95% (HPLC) [1]

Synonyms

2-(2'-N-Boc-hydrazino)benzoic

acid, 2-[2-(tert-

butoxycarbonyl)hydrazinyl]ben

zoic acid

[1][2][3]

Storage Conditions Store at 0-8 °C [1]

Synthesis and Experimental Workflow
While specific, detailed experimental protocols for the synthesis of 2-(N-tert-

Butoxycarbonylhydrazino)-benzoic acid are not extensively detailed in publicly available

literature, a logical and standard synthetic route involves the protection of 2-hydrazinobenzoic

acid using Di-tert-butyl dicarbonate (Boc anhydride).

The workflow involves the reaction of the nucleophilic hydrazine group of 2-hydrazinobenzoic

acid with Boc anhydride, a common reagent for introducing the acid-labile Boc protecting group

onto amines and hydrazines.
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Caption: Logical workflow for the synthesis of the target compound.

This protocol is a representative example based on standard chemical procedures for Boc

protection and has not been sourced from a specific publication for this exact molecule.
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Reaction Setup: In a round-bottom flask, dissolve 2-hydrazinobenzoic acid (1.0 eq) in a

suitable solvent such as a 1:1 mixture of dioxane and water.

Addition of Base: Add sodium bicarbonate (NaHCO₃, 2.0-3.0 eq) to the solution and stir until

dissolved.

Addition of Boc Anhydride: To the stirring solution, add Di-tert-butyl dicarbonate (1.1 eq)

either as a solid or dissolved in a small amount of the reaction solvent.

Reaction: Allow the mixture to stir at room temperature for 12-24 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to

remove the organic solvent. Dilute the remaining aqueous solution with water and wash with

a non-polar solvent like ethyl acetate to remove unreacted Boc anhydride.

Isolation: Cool the aqueous layer in an ice bath and carefully acidify with a 1M HCl solution

to a pH of ~3-4. The product should precipitate out of the solution.

Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry

under vacuum to yield 2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid.

Applications in Research and Development
2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid is a versatile compound primarily used as an

intermediate in the synthesis of more complex molecules for various applications.[1] The Boc

protecting group enhances its stability and allows for selective reactions, making it an ideal

candidate for synthetic applications.[1]

Drug Development: It is a key intermediate in the synthesis of pharmaceuticals, particularly

hydrazine-based drugs and hydrazone derivatives.[1] These classes of compounds are

actively researched for their potential as anti-cancer agents.[1] Benzoic acid derivatives are

also explored more broadly for their potential in cancer therapy and as prodrugs for diseases

like tuberculosis.[4][5]

Bioconjugation: The compound is utilized in bioconjugation processes, where it facilitates the

linking of biomolecules to other molecules or surfaces, which can improve drug delivery
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systems and diagnostic tools.[1]

Material Science: It serves as a building block in the creation of functional materials, such as

polymers with specific, tailored properties for use in coatings or adhesives.[1]

Analytical Chemistry: It can be employed in the development of analytical methods for the

detection and quantification of hydrazine derivatives.[1]

The following diagram illustrates the logical role of this compound as a central building block in

synthetic chemistry.

Synthetic Applications
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Caption: Role as a key intermediate in various R&D fields.

Quantitative and Spectroscopic Data
Detailed experimental quantitative data, such as melting point, boiling point, and spectroscopic

analyses (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-(N-tert-Butoxycarbonylhydrazino)-

benzoic acid, are not readily available in the surveyed public domain literature. Researchers

are advised to perform their own characterization upon synthesis or acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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